Cas no 71237-04-2 (2H-Pyran, 2-ethoxy-3,4-dihydro-5-(1-methylethyl)-)

71237-04-2 structure
Product name:2H-Pyran, 2-ethoxy-3,4-dihydro-5-(1-methylethyl)-
2H-Pyran, 2-ethoxy-3,4-dihydro-5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran, 2-ethoxy-3,4-dihydro-5-(1-methylethyl)-
- 2-ethoxy-5-propan-2-yl-3,4-dihydro-2H-pyran
- DTXSID50500141
- 2-Ethoxy-5-(propan-2-yl)-3,4-dihydro-2H-pyran
- 71237-04-2
-
- Inchi: InChI=1S/C10H18O2/c1-4-11-10-6-5-9(7-12-10)8(2)3/h7-8,10H,4-6H2,1-3H3
- InChI Key: QIHQOKJZPAFFFC-UHFFFAOYSA-N
- SMILES: CCOC1CCC(=CO1)C(C)C
Computed Properties
- Exact Mass: 170.13074
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
2H-Pyran, 2-ethoxy-3,4-dihydro-5-(1-methylethyl)- Related Literature
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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Oliver D. John Food Funct., 2020,11, 6946-6960
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David V. Baxter,Kenneth G. Caulton,Wen-Chung Chiang,Malcolm H. Chisholm,Vincent F. DiStasi,Sylvain G. Dutremez,James D. Martin,William E. Streib New J. Chem., 2001,25, 400-407
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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5. X-ray chemical imaging and the electronic structure of a single nanoplatelet Ni/graphene composite†Chunyu Zhou,Jian Wang,Jerzy A. Szpunar Chem. Commun., 2014,50, 2282-2285
71237-04-2 (2H-Pyran, 2-ethoxy-3,4-dihydro-5-(1-methylethyl)-) Related Products
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